Cas no 2649023-17-4 (5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide)

• Product Name: 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide
• CAS No: 2649023-17-4
• MF: C₈H₁₂ClN₃O₃
• MW: 233.652180671692
• CID: 5361830
• Update Time: 2025-10-21

5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3774997590
• 5-[(2-chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide
• 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide

• Inchi： 1S/C8H12ClN3O3/c1-4(9)8(14)11-3-5-2-6(7(10)13)12-15-5/h4-5H,2-3H2,1H3,(H2,10,13)(H,11,14)
• InChI Key： PFIZUURFHUBASC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1CC(C(N)=O)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: -0.5
• Topological Polar Surface Area: 93.8

Additional information on 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide

Introduction to 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide (CAS No. 2649023-17-4)

5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide (CAS No. 2649023-17-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The oxazole ring is a five-membered heterocyclic compound with a nitrogen and an oxygen atom. The presence of this ring in 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide contributes to its stability and reactivity, making it an attractive candidate for drug development. The chloropropanamido group attached to the methyl carbon further enhances the compound's chemical diversity and biological activity.

Recent studies have shown that 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This is particularly significant given the growing concern over antibiotic resistance. The compound's ability to inhibit bacterial growth without causing significant cytotoxicity to mammalian cells makes it a promising lead for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The carboxamide functional group in 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide plays a crucial role in its biological activity. Carboxamides are known for their ability to form hydrogen bonds with target proteins, which can enhance the binding affinity and specificity of the compound. This property is particularly important in drug design, as it can improve the efficacy and selectivity of therapeutic agents.

From a synthetic perspective, 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the condensation of a chloropropionamide derivative with an appropriate oxazoline precursor, followed by cyclization to form the final product. The synthetic route is scalable and can be optimized for large-scale production, making it feasible for industrial applications.

One of the key challenges in the development of 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide as a therapeutic agent is ensuring its stability and bioavailability. Recent research has focused on optimizing the formulation of the compound to enhance its solubility and stability in biological environments. Techniques such as encapsulation in nanoparticles or conjugation with carrier molecules have shown promise in improving these properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 5-[(2-Chloropropanamido)methyl]-4,5-dihydro-1,2-oxazole-3-carboxamide (CAS No. 2649023-17-4) represents a promising candidate for the development of new therapeutic agents with broad-spectrum antimicrobial and anticancer activities. Its unique chemical structure and favorable biological profile make it an attractive target for further research and development in medicinal chemistry.